Ethinyl Estradiol Dimer Impurity 1
Ethinyl Estradiol Dimer Impurity 1
Brand Name:
Vulcanchem
CAS No.:
303014-90-6
VCID:
VC0213399
InChI:
InChI=1S/C40H46O4/c1-5-39(42)21-17-33-30-9-7-24-23-25(8-10-26(24)28(30)15-19-37(33,39)3)44-36-32-12-11-31-29(27(32)13-14-35(36)41)16-20-38(4)34(31)18-22-40(38,43)6-2/h1-2,8,10,13-14,23,28-31,33-34,41-43H,7,9,11-12,15-22H2,3-4H3/t28-,29-,30-,31-,33+,34+,37+,38+,39+,40+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5=C(C=CC6=C5CCC7C6CCC8(C7CCC8(C#C)O)C)O
Molecular Formula:
C40H46O4
Molecular Weight:
Ethinyl Estradiol Dimer Impurity 1
CAS No.: 303014-90-6
Reference Standards
VCID: VC0213399
Molecular Formula: C40H46O4
Molecular Weight:
| CAS No. | 303014-90-6 |
|---|---|
| Product Name | Ethinyl Estradiol Dimer Impurity 1 |
| Molecular Formula | C40H46O4 |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-4-[[(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C40H46O4/c1-5-39(42)21-17-33-30-9-7-24-23-25(8-10-26(24)28(30)15-19-37(33,39)3)44-36-32-12-11-31-29(27(32)13-14-35(36)41)16-20-38(4)34(31)18-22-40(38,43)6-2/h1-2,8,10,13-14,23,28-31,33-34,41-43H,7,9,11-12,15-22H2,3-4H3/t28-,29-,30-,31-,33+,34+,37+,38+,39+,40+/m1/s1 |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5=C(C=CC6=C5CCC7C6CCC8(C7CCC8(C#C)O)C)O |
| Appearance | Purity:95.2%White solid |
| PubChem Compound | 101064274 |
| Last Modified | Nov 11 2021 |
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